Cas no 2228750-85-2 (2-(but-3-yn-1-yl)-1-methyl-1H-indole)

• Product Name: 2-(but-3-yn-1-yl)-1-methyl-1H-indole
• CAS No: 2228750-85-2
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 6092609
• PubChem ID: 165970670
• Update Time: 2025-08-05

2-(but-3-yn-1-yl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-1-methyl-1H-indole
• EN300-1739384
• 2228750-85-2

• Inchi： 1S/C13H13N/c1-3-4-8-12-10-11-7-5-6-9-13(11)14(12)2/h1,5-7,9-10H,4,8H2,2H3
• InChI Key： DUANPKSKMDODMP-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2C=C1CCC#C

Computed Properties

• Exact Mass: 183.104799419g/mol
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 2-(but-3-yn-1-yl)-1-methyl-1H-indole

Compound CAS No: 2228750-85-2 - 2-(but-3-yn-1-yl)-1-methyl-1H-indole

The compound with CAS number 2228750-85-2, commonly referred to as 2-(but-3-yn-1-yl)-1-methyl-1H-indole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indole, a heterocyclic aromatic compound, with a butynyl group attached at the 2-position and a methyl group at the 1-position. The unique structure of this molecule endows it with intriguing chemical properties and potential applications in diverse scientific domains.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and reactivity of indole derivatives like 2-(but-3-yn-1-yll)-1-methylindole. Studies published in high-tier journals such as *Journal of the American Chemical Society* and *Angewandte Chemie* have highlighted the molecule's potential as a building block for advanced materials and drug candidates. For instance, its conjugated π-system and functionalizable side chains make it an ideal candidate for designing organic semiconductors and bioactive molecules.

The synthesis of CAS No 2228750-based compounds has been optimized through innovative methodologies, including copper-catalyzed alkyne cyclizations and click chemistry. These techniques not only enhance the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for its commercialization in industries such as pharmaceuticals and electronics.

In terms of applications, indole derivatives like this compound are being explored for their roles in drug delivery systems, where their structural flexibility allows for tailored drug release profiles. Additionally, their ability to form stable complexes with metal ions has opened avenues in the development of novel sensors and catalysts.

The environmental impact of this compound has also been a focal point of recent research. Studies indicate that its degradation pathways under various conditions are efficient, minimizing ecological risks when used responsibly. This aligns with global efforts to promote sustainable chemistry practices.

In conclusion, CAS No 2228750 (Compound) stands as a testament to the progress in modern organic synthesis and materials science. Its versatile structure and promising applications underscore its importance in both academic research and industrial development.